Cas no 2229545-20-2 (2-methoxy-4-nitrophenyl sulfamate)

• Product Name: 2-methoxy-4-nitrophenyl sulfamate
• CAS No: 2229545-20-2
• MF: C₇H₈N₂O₆S
• MW: 248.213220596313
• CID: 5808692
• PubChem ID: 165883068
• Update Time: 2025-08-05

2-methoxy-4-nitrophenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-nitrophenyl sulfamate
• EN300-2004525
• 2229545-20-2

• Inchi： 1S/C7H8N2O6S/c1-14-7-4-5(9(10)11)2-3-6(7)15-16(8,12)13/h2-4H,1H3,(H2,8,12,13)
• InChI Key： XBQRSAJBECXBGS-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CC(=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 248.01030715g/mol
• Monoisotopic Mass: 248.01030715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 133Ų

Additional information on 2-methoxy-4-nitrophenyl sulfamate

Introduction to 2-methoxy-4-nitrophenyl sulfamate (CAS No. 2229545-20-2)

2-methoxy-4-nitrophenyl sulfamate, identified by its Chemical Abstracts Service (CAS) number 2229545-20-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of sulfamates, which are widely recognized for their diverse applications in medicinal chemistry, agrochemicals, and material science. The structural features of 2-methoxy-4-nitrophenyl sulfamate make it a promising candidate for further exploration in drug discovery and biochemical studies.

The molecular structure of this compound consists of a phenyl ring substituted with both a methoxy group at the 2-position and a nitro group at the 4-position, with an additional sulfamate functional group attached. This unique arrangement imparts distinct electronic and steric properties, making it an intriguing subject for synthetic chemists and biologists alike. The presence of both electron-withdrawing (nitro) and electron-donating (methoxy) groups on the aromatic core suggests potential for various chemical reactions, including nucleophilic substitution, metal coordination, and hydrogen bonding interactions.

In recent years, the interest in 2-methoxy-4-nitrophenyl sulfamate has been fueled by its potential applications in the development of novel therapeutic agents. Research has demonstrated that sulfamates can act as key intermediates in the synthesis of bioactive molecules, particularly in the context of enzyme inhibition and receptor binding studies. The nitro group, while typically known for its reactivity in redox processes, also contributes to the compound's ability to interact with biological targets through dipole interactions and hydrogen bonding.

One of the most compelling aspects of 2-methoxy-4-nitrophenyl sulfamate is its versatility in medicinal chemistry. For instance, studies have explored its derivatives as potential inhibitors of enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The methoxy group at the 2-position provides a handle for further functionalization, allowing researchers to tailor the compound's properties for specific biological activities. Additionally, the sulfamate moiety is known to enhance water solubility, which is a critical factor in drug formulation and delivery.

The synthesis of 2-methoxy-4-nitrophenyl sulfamate involves multi-step organic transformations that require precise control over reaction conditions. Typically, it is synthesized from 2-methoxy-4-nitrobenzene through sulfonation followed by hydrolysis or other methods that introduce the sulfamate group. Advanced synthetic techniques such as catalytic hydrogenation or transition-metal-catalyzed cross-coupling reactions may also be employed to optimize yield and purity. These synthetic strategies highlight the compound's importance as a building block in fine chemical manufacturing.

From a biochemical perspective, 2-methoxy-4-nitrophenyl sulfamate has been investigated for its interaction with proteins and nucleic acids. Its aromatic structure allows it to mimic natural substrates or inhibitors in enzymatic assays, providing insights into protein function and mechanism. Furthermore, computational modeling studies have suggested that this compound could bind to specific pockets within target proteins, potentially leading to the development of high-affinity ligands.

The pharmacological potential of 2-methoxy-4-nitrophenyl sulfamate has been further explored through preclinical studies. Researchers have examined its effects on cellular pathways associated with disease progression, demonstrating promising results in vitro. These findings have prompted investigations into its efficacy in animal models, where it has shown potential as an anti-inflammatory or anti-proliferative agent. Such studies underscore the importance of this compound as a lead molecule in drug discovery programs.

The environmental impact of 2-methoxy-4-nitrophenyl sulfamate is also a consideration in its development and application. As with many organic compounds used in pharmaceuticals, understanding its degradation pathways and ecological safety is crucial for sustainable practices. Efforts are underway to assess its biodegradability and toxicity profiles to ensure that its use does not pose undue risks to ecosystems.

In conclusion,2-methoxy-4-nitrophenyl sulfamate (CAS No. 2229545-20-2) represents a significant advancement in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. Its synthesis, biochemical interactions, and pharmacological properties make it a valuable asset for researchers seeking novel molecular tools for drug development. As scientific understanding continues to evolve,this compound will likely play an increasingly important role in addressing complex biological challenges.